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Compound of Interest

Compound Name: 8-Chloro Diclosulam

Cat. No.: B15292556 Get Quote

Introduction
Diclosulam is a selective herbicide from the triazolopyrimidine sulfonanilide chemical family,

primarily used for the control of broadleaf weeds in crops such as soybeans and peanuts.[1] Its

persistence in soil and potential for runoff into water sources necessitates sensitive and reliable

analytical methods for monitoring its residues.[2] This application note details a robust High-

Performance Liquid Chromatography (HPLC) method for the quantification of diclosulam

residues in soil and water samples. The described protocols are intended for researchers,

scientists, and professionals in drug development and environmental monitoring.

Principle
This method involves the extraction of diclosulam from the sample matrix, followed by cleanup

to remove interfering substances, and subsequent quantification using a Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC) system equipped with a UV or PDA detector.

[3][4] The concentration of diclosulam is determined by comparing the peak area of the analyte

in the sample to that of a known standard.

Experimental Protocols
Materials and Reagents

Diclosulam analytical standard (purity >99%)
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HPLC grade acetonitrile, methanol, and water

Ortho-phosphoric acid (85%)

Dichloromethane

Acetone

Anhydrous sodium sulfate

Silica gel and Florisil for column chromatography

Solid-Phase Extraction (SPE) C18 cartridges

0.2 µm syringe filters

Standard Solution Preparation
Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of diclosulam analytical

standard into a 10 mL volumetric flask. Dissolve and make up to the mark with HPLC grade

acetonitrile.[4]

Intermediate Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with

acetonitrile.

Working Standard Solutions (0.1 - 20 µg/mL): Prepare a series of working standards by

serial dilution of the intermediate standard solution with the mobile phase.[4] These solutions

are used to construct the calibration curve.

Sample Preparation
Extraction: Weigh 50 g of air-dried and sieved soil into a 250 mL conical flask. Add 100 mL of

a mixture of acetone and water (8:2 v/v) and shake for 30 minutes on a mechanical shaker.

[2] Filter the extract. Re-extract the soil residue with another 70 mL and then 50 mL of the

same solvent mixture.[4]

Liquid-Liquid Partitioning: Combine the filtrates and concentrate the extract using a rotary

vacuum evaporator at 40°C to remove the acetone. Transfer the aqueous extract to a
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separatory funnel and partition three times with 100 mL, 50 mL, and 50 mL of

dichloromethane.[2]

Drying: Pass the combined dichloromethane fractions through a funnel containing anhydrous

sodium sulfate to remove any residual water.

Concentration: Evaporate the dichloromethane extract to dryness using a rotary evaporator.

Cleanup (Column Chromatography): Prepare a chromatography column with a slurry of 10 g

of a 1:1 mixture of silica gel and Florisil in hexane. Place anhydrous sodium sulfate at the top

and bottom of the column packing.[2] Dissolve the residue from step 4 in a small volume of

hexane and load it onto the column.

Elution: Elute the column sequentially with 100 mL of n-hexane, 100 mL of

hexane:dichloromethane (8:2 v/v), and finally 100 mL of methanol.[2] The diclosulam will be

in the methanol fraction.

Final Preparation: Evaporate the methanol fraction to dryness and reconstitute the residue in

a known volume (e.g., 5 mL) of the HPLC mobile phase.[2] Filter the solution through a 0.2

µm syringe filter before injection into the HPLC system.

Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge by passing 5 mL of acetonitrile

followed by 5 mL of 0.01 N hydrochloric acid.[5]

Sample Loading: Acidify the water sample (75 mL) with 1 mL of 1.0 N hydrochloric acid.[5]

Pass the acidified sample through the conditioned C18 SPE cartridge at a flow rate of

approximately 4 mL/min.[5]

Washing: Rinse the cartridge with 5 mL of 40% acetonitrile in 0.01 N hydrochloric acid and

then dry the cartridge under vacuum.[5]

Elution: Elute the diclosulam from the cartridge with acetonitrile.

Final Preparation: Evaporate the eluate to dryness and reconstitute the residue in a suitable

volume of the mobile phase. Filter through a 0.2 µm syringe filter prior to HPLC analysis.

HPLC Operating Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173004673
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173004673
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173004673
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173004673
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/445878-03-w.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/445878-03-w.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/445878-03-w.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/445878-03-w.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the recommended HPLC conditions for the analysis of

diclosulam.

Parameter Condition 1 Condition 2

Column
C18 (250 mm x 4.6 mm, 5 µm)

[4]

Thermo C18 (250 mm x 4.6

mm)[2]

Mobile Phase

Acetonitrile : 0.1% Ortho-

phosphoric acid in water

(40:60 v/v)[3][4]

Methanol : Water (1:1 v/v)[2]

Flow Rate 1.0 mL/min[3][4] 0.5 mL/min[2]

Injection Volume 20 µL 20 µL

Detector PDA or UV-VIS UV-VIS

Wavelength 204 nm[3][4] 235 nm[2]

Column Temperature Ambient Ambient

Retention Time
~3.2 ± 0.4 min (Varies with

exact conditions)[1]
~5.36 ± 0.20 min[2]

Data Presentation
The quantitative data for the HPLC method validation for diclosulam analysis are summarized

in the tables below.

Table 1: Method Validation Parameters
Parameter Soil Water

Linearity Range 0.1 - 20 µg/mL[4] 0.03 - 5.0 µg/mL[1]

Correlation Coefficient (r²) >0.99 >0.99

Limit of Detection (LOD) 0.02 µg/g[2] 0.006 ng/mL[5]

Limit of Quantification (LOQ) 0.05 µg/g[2] 0.10 ng/mL[5]
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Table 2: Recovery Studies
Matrix Fortification Level Average Recovery (%)

Soil 0.05, 0.10, 1.00 µg/g 88.33 - 91.67[2]

Soybean Cropped Soil Not Specified 90.67

Soybean Plant Not Specified 88.67

Soybean Oil Not Specified 88.33

De-oiled Cake Not Specified 89.33

Water 0.10 - 20 ng/mL >70[3]

Visualization
The following diagram illustrates the general experimental workflow for the quantification of

diclosulam residues in soil samples.
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Caption: Workflow for Diclosulam Residue Analysis in Soil Samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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